Cas no 1882800-25-0 (3-[(thietan-3-yl)amino]pentan-1-ol)

• Product Name: 3-[(thietan-3-yl)amino]pentan-1-ol
• CAS No: 1882800-25-0
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5172516
• Update Time: 2026-03-04

3-[(thietan-3-yl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(thietan-3-ylamino)pentan-1-ol
• 3-[(thietan-3-yl)amino]pentan-1-ol

• Inchi： 1S/C8H17NOS/c1-2-7(3-4-10)9-8-5-11-6-8/h7-10H,2-6H2,1H3
• InChI Key： WARDWQNYTSNLJD-UHFFFAOYSA-N
• SMILES： C(O)CC(NC1CSC1)CC

Additional information on 3-[(thietan-3-yl)amino]pentan-1-ol

Introduction to 3-[(thietan-3-yl)amino]pentan-1-ol (CAS No. 1882800-25-0)

3-[(thietan-3-yl)amino]pentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1882800-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a pentan-1-ol backbone with a thietan-3-ylamino substituent, has garnered attention for its potential applications in drug discovery and molecular recognition. The thietan ring system, a sulfur-containing heterocycle, introduces intriguing electronic and steric properties that make this compound a valuable scaffold for designing novel bioactive molecules.

The synthesis of 3-[(thietan-3-yl)amino]pentan-1-ol involves sophisticated organic transformations, including nucleophilic substitution reactions and protective group strategies, which are critical for achieving the desired regioselectivity and stereochemistry. The thietan moiety, derived from thietane, contributes to the compound's versatility in medicinal chemistry by enabling interactions with biological targets through hydrogen bonding and hydrophobic effects. This structural feature has been explored in the development of peptidomimetics and enzyme inhibitors, where the thietan ring can mimic the conformational flexibility of natural amino acid residues.

In recent years, the exploration of sulfur-containing heterocycles in drug design has been extensively studied due to their broad spectrum of biological activities. The thietan scaffold, in particular, has shown promise in modulating enzyme function and receptor binding. For instance, derivatives of thietane have been investigated for their potential as antiviral and anti-inflammatory agents. The amine group in 3-[(thietan-3-yl)amino]pentan-1-ol provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This adaptability makes it a compelling candidate for structure-based drug design.

One of the most exciting aspects of 3-[(thietan-3-yl)amino]pentan-1-ol is its role in the development of targeted therapies. Researchers have leveraged its structural features to create molecules that interact selectively with disease-causing proteins. For example, studies have demonstrated that compounds incorporating thietan rings can disrupt protein-protein interactions involved in cancer progression. The pentan-1-ol chain adds another layer of complexity, influencing solubility and metabolic stability—key factors in determining a drug's efficacy and safety profile. By optimizing these structural elements, scientists aim to develop next-generation therapeutics with improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of sulfur-containing heterocycles in medicinal chemistry. The unique electronic properties of sulfur atoms allow for diverse chemical reactivity, making them ideal for constructing complex molecular architectures. 3-[(thietan-3-y lamino]pentan -1 -ol exemplifies this trend by combining a well-established pharmacophore with a novel scaffold. Its potential as a building block for drug discovery has been highlighted in several recent publications, where it has been used to develop inhibitors targeting enzymes such as kinases and proteases.

Advances in computational chemistry have further enhanced the utility of 3 - [(thiet an - 3 - yl ) am ine ] pent an - 1 - ol . Molecular modeling studies have provided insights into how its structure interacts with biological targets at the atomic level. These simulations have guided synthetic modifications aimed at improving binding affinity and reducing off-target effects. For instance, computational analysis has revealed that subtle changes to the thietan ring can significantly alter the molecule's interaction with its intended target. Such findings underscore the importance of integrating experimental data with computational methods to accelerate drug development.

Another area where 3 - [(thiet an - 3 - yl ) am ine ] pent an - 1 - ol has shown promise is in the field of biomaterials . Its unique structural features make it suitable for designing polymers and nanoparticles with tailored properties . These materials have potential applications in drug delivery systems , where controlled release mechanisms are critical for therapeutic efficacy . Researchers have explored using this compound to create biodegradable polymers that can encapsulate active pharmaceutical ingredients , ensuring targeted release at desired sites within the body.

The environmental impact of pharmaceutical development has also driven interest in sustainable synthetic routes for compounds like 3 - [(thiet an - 3 - yl ) am ine ] pent an - 1 - ol . Green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis . Catalytic methods , solvent-free reactions , and biocatalysis are among the strategies being employed to develop more eco-friendly processes . These innovations not only improve efficiency but also align with global efforts to promote sustainable practices in the chemical industry.

In conclusion , 3 - [(thiet an - 3 - yl ) am ine ] pent an - 1 - ol ( CAS No . 1882800 - 25 - 0 ) represents a fascinating compound with diverse applications across pharmaceuticals , biomaterials , and sustainable chemistry . Its unique structural features , combined with its versatility in functionalization , make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in addressing complex challenges in medicine and materials science .